molecular formula C8H12FNO2 B6177365 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid CAS No. 2715120-05-9

2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid

Cat. No. B6177365
CAS RN: 2715120-05-9
M. Wt: 173.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-6-fluorospiro[3.3]heptane-2-carboxylic acid (AFHCA) is a compound derived from the amino acid lysine. It has a wide range of applications in the field of scientific research, from its use in biochemical and physiological studies to its potential as a synthetic building block for the development of new drugs. AFHCA has been studied extensively in the past decade and its potential is still being explored.

Scientific Research Applications

2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies to investigate the effects of various compounds on cellular processes. It has also been used as a synthetic building block for the development of new drugs, such as antifungal agents. Furthermore, 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid has been used in the synthesis of other compounds, such as antibiotics, hormones, and vitamins.

Mechanism of Action

The mechanism of action of 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid is not fully understood. It is believed that the compound acts by binding to certain cellular receptors and interfering with their function. This could potentially lead to changes in the cell's metabolism, which could affect the expression of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid are not yet fully understood. However, research has shown that the compound can affect the expression of certain genes, which could lead to changes in the cell's metabolism. Additionally, 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid has been shown to inhibit the growth of certain types of bacteria, suggesting that it may have antibacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid in laboratory experiments include its low cost and its ability to be synthesized in a variety of ways. Additionally, 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid is relatively stable and can be stored for long periods of time. The main limitation of using 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid in laboratory experiments is that its mechanism of action is not yet fully understood, so its effects on cellular processes may not be accurately predicted.

Future Directions

Future research on 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid should focus on further elucidating its mechanism of action and its effects on cellular processes. Additionally, further research should be done to explore the potential of 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid as a synthetic building block for the development of new drugs. Finally, further research should be done to investigate the potential of 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid as an antibacterial agent.

Synthesis Methods

2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid can be synthesized in several ways. The most common method is the condensation of lysine with an appropriate fluorinated reagent, such as a fluorinated alcohol or anhydride. This reaction can be catalyzed by an acid or a base, such as hydrochloric acid or sodium hydroxide. The reaction is usually carried out at temperatures of around 80-90 °C. The reaction is usually complete within a few hours.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid involves the synthesis of the spirocyclic intermediate followed by the introduction of the amino and carboxylic acid functional groups.", "Starting Materials": [ "2-fluorocyclohexanone", "ethyl acetoacetate", "ammonium acetate", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "copper sulfate", "sodium sulfite", "sodium hydroxide", "hydrochloric acid", "sodium cyanide", "sodium borohydride", "acetic acid", "hydrogen peroxide", "sodium hydroxide", "hydrochloric acid", "2-aminoacetic acid" ], "Reaction": [ "Step 1: Synthesis of spirocyclic intermediate", "a. React 2-fluorocyclohexanone with ethyl acetoacetate in the presence of ammonium acetate and sodium hydroxide to form spirocyclic intermediate", "Step 2: Introduction of amino group", "a. React spirocyclic intermediate with sodium nitrite and copper sulfate in the presence of sodium sulfite and sodium hydroxide to form diazonium salt", "b. React diazonium salt with sodium cyanide to form nitrile intermediate", "c. React nitrile intermediate with sodium borohydride in the presence of acetic acid to form amine intermediate", "Step 3: Introduction of carboxylic acid group", "a. React amine intermediate with hydrogen peroxide in the presence of sodium hydroxide and hydrochloric acid to form carboxylic acid intermediate", "b. React carboxylic acid intermediate with 2-aminoacetic acid in the presence of hydrochloric acid to form 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid" ] }

CAS RN

2715120-05-9

Product Name

2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid

Molecular Formula

C8H12FNO2

Molecular Weight

173.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.